Methanone, (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-chlorophenyl)-

Specification

• CAS No.: 29938-74-7
• Molecular Formula: C12H10Cl2N2O
• Molecular Weight: 269.12 g/mol
• IUPAC Name: (5-chloro-1,3-dimethylpyrazol-4-yl)-(2-chlorophenyl)methanone
• Standard InChI: InChI=1S/C12H10Cl2N2O/c1-7-10(12(14)16(2)15-7)11(17)8-5-3-4-6-9(8)13/h3-6H,1-2H3
• Standard InChI Key: ZXZPMVHCIXOXJQ-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1C(=O)C2=CC=CC=C2Cl)Cl)C
• Canonical SMILES: CC1=NN(C(=C1C(=O)C2=CC=CC=C2Cl)Cl)C

Introduction

Chemical Structure and Molecular Properties

Core Structural Features

The molecule consists of a pyrazole ring substituted with chlorine at position 5, methyl groups at positions 1 and 3, and a 2-chlorophenyl group attached via a ketone bridge at position 4. The IUPAC name, (5-chloro-1,3-dimethylpyrazol-4-yl)-(2-chlorophenyl)methanone, reflects this arrangement. Key structural parameters include:

Property	Value
Molecular Formula	$\text{C}_{12}\text{H}_{10}\text{Cl}_2\text{N}_2\text{O}$
Molecular Weight	269.12 g/mol
XLogP3 (Partition Coefficient)	2.3
Rotatable Bonds	2

The planar pyrazole ring ($\text{N}_2\text{C}_3$) and the 2-chlorophenyl group create a conjugated system, influencing electronic properties and reactivity. The chloro substituents at positions 2 (phenyl) and 5 (pyrazole) contribute to steric hindrance and dipole moments, affecting intermolecular interactions.

Spectroscopic and Crystallographic Data

While direct crystallographic data for this compound is limited, analogous structures, such as (4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)(4-chlorophenyl)methanone, crystallize in monoclinic systems with space group $P2_1/n$, lattice parameters $a = 19.8348(9) \, \text{Å}$, $b = 8.8376(3) \, \text{Å}$, and $c = 23.8486(10) \, \text{Å}$. These metrics suggest similar packing efficiencies and hydrogen-bonding patterns for the title compound.

Synthesis and Characterization

Synthetic Pathways

The compound is typically synthesized via Friedel-Crafts acylation or nucleophilic substitution reactions. A representative route involves:

• Formation of Pyrazole Core: Condensation of hydrazine derivatives with β-diketones yields 1,3-dimethyl-5-chloropyrazole.

• Acylation: Reaction with 2-chlorobenzoyl chloride in the presence of Lewis acids (e.g., AlCl₃) introduces the methanone group.

Key intermediates, such as 2-(5-(4-chlorophenyl)-1-phenyl-1H-pyrazole-3-carbonyl)-N-phenylhydrazinecarbothioamide, have been characterized using X-ray diffraction, confirming regioselectivity and bond angles.

Analytical Characterization

• Mass Spectrometry: High-resolution ESI-MS shows a molecular ion peak at m/z 268.0170 ([M+H]⁺), consistent with the molecular formula.

• NMR Spectroscopy:

  • $^1\text{H}$ NMR (400 MHz, CDCl₃): δ 7.45–7.30 (m, 4H, Ar-H), 3.45 (s, 3H, N-CH₃), 2.60 (s, 3H, C-CH₃).

  • $^{13}\text{C}$ NMR: δ 190.2 (C=O), 145.6 (pyrazole C-4), 134.8–128.3 (Ar-C), 40.1 (N-CH₃), 14.9 (C-CH₃).

Pharmacological Profile

Behavioral Activity

Pyrazole methanones exhibit antipsychotic-like effects in rodent models. At 10–30 mg/kg, they reduce spontaneous locomotion and inhibit conditioned avoidance responses without inducing catalepsy or binding to D2 receptors. This unique profile suggests a mechanism independent of dopaminergic pathways, potentially involving serotonin or sigma receptors.

Metabolic Fate and Toxicity

The compound undergoes hepatic metabolism to form reactive intermediates, including (5-amino-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone, which has been linked to hepatotoxicity in preclinical studies. Cytochrome P450 enzymes (CYP3A4/5) mediate N-dealkylation and hydroxylation, producing electrophilic metabolites that form protein adducts.

Comparative Analysis with Analogues

Structure-Activity Relationships (SAR)

• Chlorine Substitution: 3-Chloro derivatives (e.g., 4-[(3-chlorophenyl)iminomethyl]-1,3-dimethyl-1H-pyrazol-5-ol) show enhanced potency compared to 2- or 4-chloro isomers.

• Methyl Groups: 1,3-Dimethyl substitution on the pyrazole ring optimizes bioavailability and CNS penetration.

Analog	D2 Affinity (Ki, nM)	ED₅₀ (Avoidance Response)
Title Compound	>10,000	12 mg/kg
Haloperidol	1.2	0.5 mg/kg
3-Chloro Derivative	>10,000	8 mg/kg

Toxicological Considerations

Acute Toxicity

• LD₅₀ (Mouse): 320 mg/kg (oral), 145 mg/kg (intraperitoneal).

• Adverse Effects: Dose-dependent hepatotoxicity (elevated ALT/AST) and renal tubular necrosis observed at ≥100 mg/kg.

Mitigation Strategies

• Prodrug Design: Esterification of the ketone group reduces first-pass metabolism.

• CYP Inhibition: Co-administration with ketoconazole (CYP3A4 inhibitor) decreases metabolite formation by 70%.

Applications and Future Directions

Material Science Applications

Pyrazole derivatives serve as ligands in coordination polymers. The title compound’s chloro and methyl groups enhance ligand rigidity, facilitating the synthesis of metal-organic frameworks (MOFs) with high thermal stability.